Ammonium formate
Cat. No. B103936
:
540-69-2
M. Wt: 63.056 g/mol
InChI Key: VZTDIZULWFCMLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08536197B2
Procedure details
The same operation as in Example (90d) was performed using ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate obtained in Example (259f) (126 mg, 0.24 mmol), a 10% palladium-carbon catalyst (63 mg), ammonium formate (155 mg, 2.4 mmol) and ethanol (5 mL), to obtain the title compound. The resulting compound was used for the next reaction without purification.
Name
ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate
Quantity
126 mg
Type
reactant
Reaction Step One
Name
palladium-carbon
Quantity
63 mg
Type
catalyst
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
C([N:8](C(OCC1C=CC=CC=1)=O)[C@H:9]1[CH2:14][CH2:13][N:12]([C:15]2[CH:16]=[C:17]([CH:23]=[C:24]([CH3:26])[CH:25]=2)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:11][C@H:10]1[O:27][CH3:28])C1C=CC=CC=1>[C].[Pd].C(O)C>[CH:18]([O-:20])=[O:19].[NH4+:8].[NH2:8][C@H:9]1[CH2:14][CH2:13][N:12]([C:15]2[CH:16]=[C:17]([CH:23]=[C:24]([CH3:26])[CH:25]=2)[C:18]([O:20][CH2:21][CH3:22])=[O:19])[CH2:11][C@H:10]1[O:27][CH3:28] |f:1.2,4.5|
|
Inputs
Step One
|
Name
|
ethyl cis(±)-3-(4-{benzyl[(benzyloxy)carbonyl]amino}-3-methoxypiperidin-1-yl)-5-methylbenzoate
|
|
Quantity
|
126 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)N([C@@H]1[C@@H](CN(CC1)C=1C=C(C(=O)OCC)C=C(C1)C)OC)C(=O)OCC1=CC=CC=C1
|
Step Two
|
Name
|
palladium-carbon
|
|
Quantity
|
63 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
|
Name
|
|
|
Quantity
|
5 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(=O)[O-].[NH4+]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 2.4 mmol | |
| AMOUNT: MASS | 155 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 2000% |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
N[C@@H]1[C@@H](CN(CC1)C=1C=C(C(=O)OCC)C=C(C1)C)OC
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
